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Compound of Interest

Compound Name: AF 568 carboxylic acid

Cat. No.: B12378172 Get Quote

Technical Data for AF 568 Carboxylic Acid
AF 568 carboxylic acid is a fluorescent dye notable for its photostability and brightness.[1][2]

[3] It is the non-reactive form of the AF 568 dye, often utilized as a reference standard in

fluorescence experiments.[2][4][5] The carboxylic acid group can, however, be reacted with

amines, hydrazines, or hydroxylamines through the use of carbodiimides like EDAC.[2][4][5]

This dye is an analogue of Alexa Fluor™ 568.[2]

Core Properties
Below is a summary of the fundamental physicochemical properties of AF 568 carboxylic
acid.

Property Value Reference

Molecular Weight 770.91 g/mol [1][2][4][5][6]

Molecular Formula C₃₃H₂₈K₂N₂O₁₁S₂ [1][2][5][6]

Spectroscopic and Physical Data
The dye exhibits strong fluorescence in the orange spectrum and is readily soluble in aqueous

and common organic solvents.[1][3][4][5]
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Property Value Reference

Excitation Maximum (λex) 572 nm [1][2][4][5]

Emission Maximum (λem) 598 nm [1][2][4][5]

Appearance Violet solid [1][4][5]

Solubility Good in water, DMF, DMSO [1][4][5]

Handling and Storage
Proper storage is crucial to maintain the integrity of the compound.

Condition Recommendation Reference

Storage Temperature -20°C [2][4][5]

Storage Conditions Store in the dark, desiccated. [4][5]

Shipping Temperature Ambient [2][4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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